Cas no 1457114-01-0 ((1-((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-3-yl)methanol)

• Product Name: (1-((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-3-yl)methanol
• CAS No: 1457114-01-0
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 5577081
• Update Time: 2025-05-24

(1-((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanol, 1-[[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]methyl]-
• (1-((3-Isopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-3-yl)methanol
• (1-((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-3-yl)methanol

• Inchi： 1S/C12H21N3O2/c1-9(2)12-13-11(17-14-12)7-15-5-3-4-10(6-15)8-16/h9-10,16H,3-8H2,1-2H3
• InChI Key： CDOROXOIGAQALZ-UHFFFAOYSA-N
• SMILES： N1(CC2ON=C(C(C)C)N=2)CCCC(CO)C1

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 354.9±48.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on (1-((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-3-yl)methanol

Introduction to (1-((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-3-yl)methanol and Its Significance in Modern Chemical Biology

The compound with the CAS number 1457114-01-0 and the product name (1-((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-3-yl)methanol represents a fascinating molecule with potential applications in the field of chemical biology. This introduction aims to provide a comprehensive overview of its structure, properties, and the latest research findings that highlight its significance.

The molecular structure of this compound features a complex arrangement of functional groups, including a piperidine ring, an isopropyl-substituted 1,2,4-oxadiazole moiety, and a hydroxymethyl group. The presence of these distinct structural elements contributes to its unique chemical and biological properties. The piperidine ring is known for its role in drug design due to its ability to form stable hydrogen bonds and interact with biological targets. The 1,2,4-oxadiazole ring is another key feature, often found in bioactive molecules due to its ability to modulate enzyme activity and receptor binding.

In recent years, there has been significant interest in the development of molecules that incorporate oxadiazole derivatives. These compounds have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The specific substitution pattern in (1-((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-3-yl)methanol may contribute to its unique interactions with biological targets, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the piperidine and oxadiazole moieties suggests that it may exhibit multiple modes of action, which could be particularly advantageous in treating complex diseases. Recent studies have demonstrated that molecules with similar structural features can interact with a wide range of biological targets, including kinases and transcription factors.

The hydroxymethyl group at the terminal position of the molecule provides a site for further functionalization. This feature allows chemists to modify the compound's properties by introducing additional functional groups or linking it to other molecules. Such modifications can enhance its solubility, bioavailability, or target specificity. The versatility of this compound makes it an attractive platform for medicinal chemists seeking to develop novel therapeutic agents.

Recent research has also explored the synthetic pathways for producing (1-((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-3-yl)methanol. Efficient synthetic strategies are crucial for enabling large-scale production and further exploration of its biological activity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater precision and yield. These developments are essential for translating promising leads into viable drug candidates.

The biological activity of this compound has been the focus of several recent studies. Initial investigations have revealed that it exhibits interesting interactions with certain enzymes and receptors. For example, studies suggest that it may inhibit the activity of specific kinases involved in cancer progression. Additionally, its ability to modulate receptor binding has implications for treating neurological disorders.

The potential therapeutic applications of (1-((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-3-yl)methanol are further supported by computational studies that predict favorable binding affinities and interaction profiles with biological targets. These computational models help researchers design experiments more efficiently by providing insights into how the compound might interact with its targets at the molecular level.

In conclusion, the compound CAS number 1457114-01-0 represents a promising molecule with significant potential in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and applications, this compound is poised to play a vital role in the development of novel therapeutic agents.